3-Cyanoisonicotinic acid

• IUPAC Name: 3-cyanopyridine-4-carboxylic acid
• InChI: InChI=1S/C7H4N2O2/c8-3-5-4-9-2-1-6(5)7(10)11/h1-2,4H,(H,10,11)
• InChI Key: QFWSFAGTEUOLMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C(=O)O)C#N
• Molecular Formula: C7H4N2O2
• DSSTOX Substance ID: DTXSID10717738
• Molecular Weight: 148.12 g/mol
• CAS RN: 1060802-59-6

Description

3-Cyanoisonicotinic acid is a chemical compound with the molecular formula C7H4N2O2. It is used in various chemical reactions and has potential applications in different fields.

Synthesis Analysis

The synthesis of this compound involves various processes. One such process involves the use of nitrilase to convert 3-cyanopyridine to nicotinic acid. Another method involves a one-pot reaction of cyanoacetohydrazide, activated nitrile substrates, and aromatic aldehydes.

Molecular Structure Analysis

The molecular structure of this compound consists of 7 carbon atoms, 4 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms. The molecular weight of the compound is 148.12.

Chemical Reactions Analysis

This compound can undergo various chemical reactions. For instance, it can be involved in the synthesis of nicotinic acid using hyper induced whole cell nitrilase of Gordonia terrae MTCC8139. It can also participate in the synthesis of N-amino-3-cyano-2-pyridone derivatives.

Scientific Research Applications

1. Biosynthesis of Platform Chemicals

• 3-Hydroxypropionic acid (3-HP), derived from 3-Cyanoisonicotinic acid, serves as a crucial platform chemical in various applications. Research has shown its production directly from CO2 in cyanobacterium Synechocystis sp. PCC 6803. This method offers a sustainable alternative to petroleum-based chemical processes, demonstrating the potential of using 3-HP in photosynthetic production from sunlight and CO2 (Wang et al., 2016).

2. Separation and Recovery Techniques

• The enzymatic conversion of 3-cyanopyridine, a related compound to this compound, is advantageous for producing nicotinic acid. Studies on the intensification of recovery of nicotinic acid using reactive extraction with organophosphorus solvating extractants highlight the efficiency of this method in pharmaceutical and biochemical industries (Kumar, Wasewar, & Babu, 2008).

3. Synthesis and Characterization of Derivatives

• Novel compounds derived from cyanoisonicotinic acid, like cyanidin-3-O-galactoside, show potential in cosmetic and food industries due to improved properties like lipophilicity and thermostability (Yang, Kortesniemi, Yang, & Zheng, 2018).

4. Exploring Catalytic Reactions

• The [3 + 2] annulation reaction using 2-cyanophenylboronic acid, similar to this compound, with alkynes or alkenes to form substituted indenones or indanones, showcases the versatility of cyano acids in organic synthesis and potential pharmaceutical applications (Miura & Murakami, 2005).

5. Bioconversion Processes

• The bioconversion of 3-cyanopyridine to nicotinic acid using the nitrile hydratase-amidase cascade system of Microbacterium imperiale illustrates the efficiency of microbial systems in producing valuable chemicals from compounds related to this compound (Cantarella et al., 2012).

Mechanism of Action

Target of Action

Isoniazid is a bactericidal agent active against organisms of the genus Mycobacterium, specifically M. tuberculosis, M. bovis and M. kansasii . It is a highly specific agent, ineffective against other microorganisms .

Mode of Action

Isoniazid is a prodrug and must be activated by bacterial catalase . Once activated, isoniazid inhibits the synthesis of mycoloic acids, an essential component of the bacterial cell wall . At therapeutic levels, isoniazid is bactericidal against actively growing intracellular and extracellular Mycobacterium tuberculosis organisms .

Biochemical Pathways

The major metabolic route for the formation of isonicotinic acid from isoniazid is via acetylisoniazid . Cleavage of acetylisoniazid in the body results in the formation of monoacetylhydrazine, which is then acetylated polymorphically to diacetylhydrazine in a manner analogous to the acetylation of isoniazid .

Result of Action

The result of the action of Isoniazid is the inhibition of the synthesis of mycoloic acids, leading to the death of the bacteria .

Action Environment

The action of Isoniazid can be influenced by various factors, including the presence of other drugs, the patient’s health status, and genetic factors that can affect the metabolism of the drug .

Safety and Hazards

3-Cyanoisonicotinic acid may cause serious eye irritation and could be harmful to aquatic life. It is recommended to handle this compound with care, wearing appropriate protective equipment, and avoiding release to the environment.

Future Directions

The future directions for 3-Cyanoisonicotinic acid could involve its use in the synthesis of novel motifs for use in agrochemical, pharmaceutical, and fine chemical industries. Additionally, the green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives, which involves this compound, is a promising area of research.

Q & A

Q1: What is the main reaction involving 3-cyanoisonicotinic acid described in the research?

A1: The research article "Взаимодействие эфиров изоникотиновой кислоты с гидразином" [] primarily focuses on the synthesis of pyrido[3,4-d]pyridazin-1(2H)-ones. One of the reactions described involves the interaction of This compound with hydrazine to produce the corresponding pyrido[3,4-d]pyridazin-1(2H)-one derivative. []